Cas no 2172549-56-1 (5-ethyl-1-oxa-4-azaspiro5.7tridecane)

• Product Name: 5-ethyl-1-oxa-4-azaspiro5.7tridecane
• CAS No: 2172549-56-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5860546
• PubChem ID: 165841059
• Update Time: 2025-05-18

5-ethyl-1-oxa-4-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-oxa-4-azaspiro5.7tridecane
• EN300-1646645
• 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane
• 2172549-56-1

• Inchi： 1S/C13H25NO/c1-2-12-13(15-11-10-14-12)8-6-4-3-5-7-9-13/h12,14H,2-11H2,1H3
• InChI Key： RALGLXUJMUKZAL-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CCCCCCC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-ethyl-1-oxa-4-azaspiro5.7tridecane

Recent Advances in the Study of 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane (CAS: 2172549-56-1): A Comprehensive Research Brief

The compound 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane (CAS: 2172549-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the spirocyclic framework of 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane as a promising scaffold for the design of novel bioactive molecules. Its structural complexity, featuring both oxa- and aza- heterocycles, offers diverse opportunities for functionalization, making it a valuable candidate for medicinal chemistry applications. Researchers have successfully synthesized this compound using advanced catalytic methods, with a focus on improving yield and enantioselectivity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane exhibits moderate inhibitory effects on specific enzyme targets associated with inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Additionally, computational modeling and molecular docking simulations have provided insights into the compound's binding affinity for various protein targets. These studies have identified key structural features that contribute to its bioactivity, paving the way for the rational design of derivatives with enhanced potency and selectivity. The integration of synthetic and computational approaches has significantly accelerated the exploration of this compound's therapeutic potential.

Despite these promising developments, challenges remain in scaling up the synthesis of 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane and ensuring its stability under physiological conditions. Future research directions include optimizing synthetic routes, conducting in vivo efficacy and toxicity studies, and exploring its applicability in combination therapies. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical evaluation.

In conclusion, 5-ethyl-1-oxa-4-azaspiro[5.7]tridecane (CAS: 2172549-56-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activities underscore its potential as a versatile scaffold for the development of novel therapeutics. Continued investigation into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its promise in the pharmaceutical landscape.